Cas no 179331-57-8 (1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl-
• CAS No: 179331-57-8
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 4506281
• Update Time: 2026-04-08

1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl-

Additional information on 1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl-

Comprehensive Overview of 1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl- (CAS No. 179331-57-8)

1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl- (CAS No. 179331-57-8) is a specialized organic compound that has garnered significant attention in synthetic chemistry and material science. This brominated derivative of 1,3-dioxane is characterized by its unique molecular structure, featuring a bromomethylene group at the 5-position and two methyl groups at the 2-position. Its distinct reactivity profile makes it a valuable intermediate in the synthesis of complex molecules, particularly in pharmaceuticals, agrochemicals, and advanced materials.

The compound's CAS No. 179331-57-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Researchers often explore its applications in click chemistry, cross-coupling reactions, and polymer modification. Recent trends indicate a growing interest in sustainable synthesis methods, with queries like "green synthesis of brominated 1,3-dioxanes" or "eco-friendly applications of 179331-57-8" gaining traction. These topics align with the global push toward greener chemistry practices.

From a structural perspective, the 2,2-dimethyl substitution enhances the compound's stability, while the bromomethylene moiety offers a reactive site for further functionalization. This duality makes it a versatile building block for designing high-performance polymers and bioactive molecules. Notably, its role in photocatalysis and ligand design has been highlighted in recent publications, addressing the demand for novel catalysts in organic transformations.

Safety and handling of 1,3-Dioxane, 5-(bromomethylene)-2,2-dimethyl- are critical considerations in laboratory settings. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. Searches for "storage guidelines for CAS 179331-57-8" and "compatibility with common solvents" underscore user concerns about practical usage.

In the context of industrial scalability, the compound's synthesis routes are frequently optimized for cost-efficiency. Queries like "large-scale production of 5-(bromomethylene)-1,3-dioxane" or "alternative bromination methods" reflect industry-driven inquiries. Innovations in flow chemistry and catalytic bromination have been proposed to address these challenges, aligning with the broader shift toward process intensification.

Looking ahead, the potential of CAS No. 179331-57-8 in nanotechnology and drug delivery systems is an emerging area of exploration. Its ability to act as a linker or spacer in supramolecular architectures has sparked interest, particularly in designing stimuli-responsive materials. As interdisciplinary research grows, this compound is poised to play a pivotal role in bridging chemistry with fields like biomedical engineering and renewable energy.